3-[2-(3-Methylpiperidin-1-yl)-2-oxoethyl]-1,3-diazaspiro[4.5]decane-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Crystal Structure Analysis
Research has detailed the crystal structure of compounds closely related to 3-[2-(3-Methylpiperidin-1-yl)-2-oxoethyl]-1,3-diazaspiro[4.5]decane-2,4-dione, providing insights into their molecular conformations and interactions. For instance, a study by Rohlíček et al. (2010) analyzed the crystal structure of a compound with a similar diazaspiro[4.5]decane structure, revealing intermolecular N—H⋯O hydrogen bonds that link molecules into chains (Rohlíček et al., 2010). Such analyses are crucial for understanding the chemical and physical properties of these compounds.
Pharmacological Evaluation and Molecular Modeling
Several studies have focused on synthesizing and evaluating the pharmacological properties of spirohydantoin derivatives, including their receptor affinity and agonistic or antagonistic activities. For example, Czopek et al. (2016) synthesized new arylpiperazinylpropyl derivatives of spirohydantoins, assessing their affinity towards various receptors and serotonin transporters, with some compounds showing high affinity for serotonin receptors (Czopek et al., 2016). These studies are instrumental in drug development, particularly for neurological and psychological disorders.
Synthesis and Chemical Properties
Research on the synthesis and chemical properties of spirohydantoin compounds, including the target compound, focuses on developing efficient synthesis methods and understanding their chemical behavior. Pardali et al. (2021) developed a simple, fast, and cost-effective synthesis method for a closely related compound, highlighting the potential for facile production of spirohydantoin-based compounds with pharmacological interest (Pardali et al., 2021).
Anticonvulsant Activity
Some derivatives of the target compound have been synthesized and evaluated for their anticonvulsant and neurotoxic properties. Obniska et al. (2006) investigated a series of N-[(4-arylpiperazin-1-yl)-alkyl]-2-azaspiro[4.5]decane-1,3-dione derivatives, finding that except for one specific derivative, all others displayed anticonvulsant activity in animal models (Obniska et al., 2006). This highlights the therapeutic potential of spirohydantoin derivatives in treating convulsive disorders.
Mechanism of Action
Properties
IUPAC Name |
3-[2-(3-methylpiperidin-1-yl)-2-oxoethyl]-1,3-diazaspiro[4.5]decane-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N3O3/c1-12-6-5-9-18(10-12)13(20)11-19-14(21)16(17-15(19)22)7-3-2-4-8-16/h12H,2-11H2,1H3,(H,17,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUWSWMGJTKMLGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)C(=O)CN2C(=O)C3(CCCCC3)NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.